6-Bromobenzo[e][1,2,4]triazine

Specification

• CAS No.: 1146293-11-9
• Molecular Formula: C7H4BrN3
• Molecular Weight: 210.034
• IUPAC Name: 6-bromo-1,2,4-benzotriazine
• Standard InChI: InChI=1S/C7H4BrN3/c8-5-1-2-6-7(3-5)9-4-10-11-6/h1-4H
• Standard InChI Key: FCVVIRAZEBFIOL-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Br)N=CN=N2

Introduction

Chemical Structure and Physicochemical Properties

Core Architecture and Substituent Effects

The molecular framework of 6-Bromobenzo[e]triazine consists of a benzene ring fused to a 1,2,4-triazine moiety, with a bromine atom at the 6-position. The triazine ring’s electron-deficient nature, combined with the inductive effect of bromine, creates distinct regions of electrophilic and nucleophilic reactivity. This duality enables participation in cross-coupling reactions, cycloadditions, and substitution processes.

Table 1: Comparative Structural Features of Brominated Triazine Derivatives

Compound	Molecular Formula	Key Functional Groups	Reactivity Profile
6-Bromobenzo[e][1,2,]triazine	C₈H₅BrN₄	Bromine, fused rings	Electrophilic substitution, SNAr
6-Bromo-1,2,4-triazine-3-carboxylic acid	C₈H₄BrN₃O₂	Carboxylic acid	Amide coupling, metal coordination
6-Bromo-1,2,4-triazine	C₃H₂BrN₃	Simple triazine	Nucleophilic displacement

Synthetic Methodologies and Industrial Scalability

Industrial and Materials Science Applications

Polymeric Materials and Coordination Chemistry

• Metal-Organic Frameworks (MOFs): Triazine ligands form stable complexes with Cu(II) and Fe(III) ions

• High-Performance Polymers: Incorporating brominated triazines enhances flame retardancy

Environmental and Toxicological Profile

Ecotoxicology Considerations

• Persistence: Estimated half-life >60 days in aquatic systems due to aromatic stabilization

• Bioaccumulation: Moderate BCF (Bioaccumulation Factor) of 150–200 in fish models